Cas no 1228774-21-7 (6-Iodo-2-methylisoindolin-1-one)

• Product Name: 6-Iodo-2-methylisoindolin-1-one
• CAS No: 1228774-21-7
• MF: C₉H₈INO
• MW: 273.070394515991
• MDL: MFCD18205303
• CID: 1091435
• PubChem ID: 58181561
• Update Time: 2025-05-20

6-Iodo-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methylisoindolin-1-one
• 6-iodo-2-methyl-3H-isoindol-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-6-iodo-2-methyl-
• SB65976
• AT31676
• SCHEMBL1438576
• A1-06382
• 1228774-21-7

• MDL： MFCD18205303
• Inchi： 1S/C9H8INO/c1-11-5-6-2-3-7(10)4-8(6)9(11)12/h2-4H,5H2,1H3
• InChI Key： RHAORCKINGKMAC-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(N(C)C2)=O

Computed Properties

• Exact Mass: 272.96506g/mol
• Monoisotopic Mass: 272.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 6-Iodo-2-methylisoindolin-1-one

6-Iodo-2-methylisoindolin-1-one (CAS No. 1228774-21-7): A Comprehensive Overview

6-Iodo-2-methylisoindolin-1-one (CAS No. 1228774-21-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of isoindoline derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of 6-Iodo-2-methylisoindolin-1-one features an isoindoline core with an iodine substituent at the 6-position and a methyl group at the 2-position, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 6-Iodo-2-methylisoindolin-1-one typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and iodination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to synthesize 6-Iodo-2-methylisoindolin-1-one, aligning with the growing demand for sustainable chemical processes.

One of the most promising applications of 6-Iodo-2-methylisoindolin-1-one lies in its potential as a precursor for drug development. Isoindoline derivatives are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Studies have shown that 6-Iodo-2-methylisoindolin-1-one can serve as a scaffold for designing novel kinase inhibitors, which are critical in treating various diseases such as cancer and inflammatory disorders. Recent research has demonstrated that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis, making it a valuable lead compound for drug discovery.

In addition to its pharmacological applications, 6-Iodo-2-methylisoindolin-1-one has shown potential in materials science. Its rigid isoindoline core and functional substituents make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers have investigated the electronic properties of this compound and found that it exhibits favorable charge transport characteristics, which could enhance the performance of next-generation electronic devices.

Recent studies have also explored the use of 6-Iodo-2-methylisoindolin-1-one in click chemistry reactions. Its iodine substituent enables efficient cross-coupling reactions with various aryl halides, facilitating the construction of complex molecular architectures. This property has opened new avenues for synthesizing bioactive molecules and advanced materials with tailored functionalities.

The versatility of 6-Iodo-2-methylisoindolin-1-one is further highlighted by its role in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and enzyme activity. Its ability to bind to specific biomolecules makes it a valuable tool for understanding cellular processes at the molecular level.

From an environmental perspective, the development of eco-friendly synthesis routes for 6-Iodo-2-methylisoindolin-1-one is a priority for researchers. Green chemistry methodologies, such as using renewable feedstocks and minimizing waste generation, are being explored to ensure the sustainable production of this compound. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, 6-Iodo-2-methylisoindolin-1-one (CAS No. 1228774-21) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile reactivity, and diverse applications make it a subject of ongoing research interest. As advancements in synthetic methods and materials science continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial innovation.